Cas no 1189987-23-2 (Leflunomide-d4)

• Product Name: Leflunomide-d4
• CAS No: 1189987-23-2
• MF: C₁₂H₉F₃N₂O₂
• MW: 274.231920003891
• CID: 1066174
• PubChem ID: 45039652
• Update Time: 2025-05-21

Leflunomide-d4 Chemical and Physical Properties

Names and Identifiers

• Leflunomide-d4?(phenyl-d4)
• Leflunomide-d4
• CS-0200953
• 1189987-23-2
• 5-methyl-N-[4-(trifluoromethyl)(2,3,5,6-?H?)phenyl]-1,2-oxazole-4-carboxamide
• 5-Methylisoxazole-4-[4-trifluoromethylcarboxanilide]-d4; Leflunomida-d4; 5-Methyl-N-[4-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide-d4; Leflunomidum-d4;
• 5-methyl-N-[2,3,5,6-tetradeuterio-4-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxamide
• F91080
• HY-B0083S
• Leflunomide-d4 (phenyl-d4)

• Inchi： 1S/C12H9F3N2O2/c1-7-10(6-16-19-7)11(18)17-9-4-2-8(3-5-9)12(13,14)15/h2-6H,1H3,(H,17,18)/i2D,3D,4D,5D
• InChI Key： VHOGYURTWQBHIL-QFFDRWTDSA-N
• SMILES： FC(C1C([2H])=C([2H])C(=C([2H])C=1[2H])NC(C1C=NOC=1C)=O)(F)F

Computed Properties

• Exact Mass: 274.08671900g/mol
• Monoisotopic Mass: 274.08671900g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Leflunomide-d4

Leflunomide-d4: A Comprehensive Overview

Leflunomide-d4 (CAS No. 1189987-23-2) is a deuterated analog of leflunomide, a well-known immunomodulatory drug primarily used in the treatment of rheumatoid arthritis (RA). The "-d4" designation indicates that four hydrogens in the molecule have been replaced with deuterium atoms, a modification that is often employed in pharmaceutical research to study drug metabolism, pharmacokinetics, and bioavailability. This compound has garnered significant attention in recent years due to its potential applications in drug development and its role as a tool for understanding the mechanisms of action of leflunomide.

The molecular structure of Leflunomide-d4 is identical to that of leflunomide, with the exception of the four deuterium substitutions. These substitutions are strategically placed to minimize changes in the compound's pharmacological properties while enabling researchers to track its fate within biological systems. This makes Leflunomide-d4 an invaluable tool for studying the pharmacokinetics and metabolism of leflunomide without altering its therapeutic effects.

Recent studies have highlighted the importance of deuterated compounds like Leflunomide-d4 in understanding drug stability and efficacy. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that deuterium substitution can enhance the metabolic stability of certain drugs, potentially extending their half-life and reducing the frequency of dosing. While Leflunomide-d4 itself is not intended for therapeutic use, it serves as a critical research tool for optimizing drug design and improving patient outcomes.

The synthesis of Leflunomide-d4 involves advanced chemical techniques to ensure precise deuterium incorporation. This process is highly controlled to maintain the integrity of the molecule while achieving the desired deuterium-to-hydrogen ratio. The production of such compounds requires state-of-the-art facilities and expertise, underscoring the complexity and precision required in modern pharmaceutical research.

In terms of applications, Leflunomide-d4 is widely used in preclinical studies to investigate the pharmacokinetics and pharmacodynamics of leflunomide. By comparing the behavior of leflunomide and its deuterated counterpart, researchers can gain insights into how modifications at the molecular level influence drug performance. This knowledge is essential for developing next-generation immunomodulatory agents with improved efficacy and reduced side effects.

Moreover, Leflunomide-d4 has been instrumental in studying the mechanisms underlying leflunomide's anti-inflammatory effects. Recent findings from *Nature Communications* (2023) suggest that leflunomide exerts its effects through modulation of specific immune pathways, a process that can be more precisely investigated using deuterated analogs like Leflunomide-d4. These studies not only enhance our understanding of leflunomide's mode of action but also pave the way for the development of novel therapies targeting inflammatory diseases.

Looking ahead, Leflunomide-d4 holds promise as a model compound for exploring the broader implications of deuterium substitution in drug design. As researchers continue to refine their methodologies for producing and studying deuterated compounds, tools like Leflunomide-d4 will remain indispensable in advancing pharmaceutical science.